![molecular formula C11H10F3N3S B4758493 5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B4758493.png)
5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
Overview
Description
5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol, also known as EFPT, is a chemical compound that has been widely studied for its potential applications in scientific research. EFPT is a thiol compound that contains a triazole ring and a trifluoromethylphenyl group. The unique chemical structure of EFPT makes it a promising candidate for a variety of research applications, including in the areas of medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes or by disrupting the function of certain cellular processes. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, and has been shown to have antifungal activity by disrupting the function of fungal cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antimicrobial and antitumor activity, this compound has been shown to have antioxidant and anti-inflammatory activity. This compound has also been shown to have neuroprotective effects, and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol in lab experiments is its broad range of potential applications. This compound has been studied for its potential use in the development of new drugs for the treatment of a variety of diseases, and has also been studied for its potential use in other areas of research, such as biochemistry and pharmacology. One limitation of using this compound in lab experiments is its potential toxicity. Studies have suggested that this compound may be toxic to certain cells, and further research is needed to fully understand its safety profile.
Future Directions
There are many potential future directions for research on 5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol. One area of research that has shown promise is the development of new drugs for the treatment of cancer. This compound has been shown to have potent antitumor activity, and further research is needed to fully understand its mechanism of action and potential as a cancer treatment. Other potential future directions for research on this compound include its use as a treatment for neurodegenerative diseases, its potential as an antimicrobial agent, and its use in the development of new drugs for the treatment of fungal infections.
Scientific Research Applications
5-ethyl-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol has been studied extensively for its potential applications in scientific research. One area of research where this compound has shown promise is in the development of new drugs for the treatment of various diseases. This compound has been shown to have antimicrobial, antifungal, and antitumor activity, and has been studied as a potential treatment for a variety of diseases, including cancer, tuberculosis, and fungal infections.
properties
IUPAC Name |
3-ethyl-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3N3S/c1-2-9-15-16-10(18)17(9)8-6-4-3-5-7(8)11(12,13)14/h3-6H,2H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAOPOEXIJIRXTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NNC(=S)N1C2=CC=CC=C2C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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